Cas no 2393918-56-2 (9,9-difluoro-2-azaspiro[4.4]nonan-1-one)

9,9-Difluoro-2-azaspiro[4.4]nonan-1-one is a fluorinated spirocyclic lactam with a unique structural framework, combining a rigid spiro center with a difluorinated motif. This compound is of interest in medicinal chemistry and materials science due to its conformational constraint and the electronic effects imparted by the fluorine atoms. The spirocyclic architecture enhances stability and influences molecular interactions, while the difluoro substitution can modulate lipophilicity and metabolic resistance. Its versatility makes it a valuable intermediate for synthesizing bioactive molecules or functional materials requiring precise steric and electronic tuning. The compound’s well-defined structure also facilitates reproducibility in research and development applications.

9,9-difluoro-2-azaspiro[4.4]nonan-1-one structure

2393918-56-2 structure

Product Name:9,9-difluoro-2-azaspiro[4.4]nonan-1-one

CAS No:2393918-56-2

MF:C₈H₁₁F₂NO

MW:175.175849199295

CID:5108470

Update Time:2026-03-03

9,9-difluoro-2-azaspiro[4.4]nonan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Azaspiro[4.4]nonan-1-one, 6,6-difluoro-
- 6,6-Difluoro-2-azaspiro[4.4]nonan-1-one
- 9,9-difluoro-2-azaspiro[4.4]nonan-1-one
- Inchi： 1S/C8H11F2NO/c9-8(10)3-1-2-7(8)4-5-11-6(7)12/h1-5H2,(H,11,12)
- InChI Key： IHYSQJSHJSDRCV-UHFFFAOYSA-N
- SMILES： C1(=O)C2(CCCC2(F)F)CCN1

9,9-difluoro-2-azaspiro[4.4]nonan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612409-100mg	6,6-Difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	98%	100mg	￥3706	2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612409-250mg	6,6-Difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	98%	250mg	￥5132	2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612409-500mg	6,6-Difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	98%	500mg	￥9212	2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612409-1g	6,6-Difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	98%	1g	￥11835	2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612409-2.5g	6,6-Difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	98%	2.5g	￥24157	2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1612409-5g	6,6-Difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	98%	5g	￥38456	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2313-100MG	9,9-difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	95%	100MG	￥ 1,650.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2313-250MG	9,9-difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	95%	250MG	￥ 2,640.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2313-500MG	9,9-difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	95%	500MG	￥ 4,402.00	2023-03-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2313-1G	9,9-difluoro-2-azaspiro[4.4]nonan-1-one	2393918-56-2	95%	1g	￥ 6,600.00	2023-03-23